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Compound of Interest

Compound Name: ro 64-5229

Cat. No.: B1680700

For laboratory professionals engaged in research and development, the proper handling and
disposal of chemical compounds are paramount to ensuring a safe work environment and
regulatory compliance. This document provides detailed procedural guidance for the safe
disposal of Ro 64-5229, a selective, non-competitive mGluz antagonist.

Chemical and Physical Properties

A summary of key properties for Ro 64-5229 is provided below.

Property Value

(2)-1-[2-Cycloheptyloxy-2-(2,6-
dichlorophenyl)ethenyl]-1H-1,2,4-triazole[1]

Chemical Name

Molecular Formula C17H19CI2N3O[2][3][4]
Molecular Weight 352.26 g/mol [4]
CAS Number 246852-46-0[3][4][5]

Hazard Identification and Safety Precautions

According to available safety data, Ro 64-5229 is not classified as a hazardous substance or
mixture.[6] However, as a standard laboratory practice, appropriate personal protective
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equipment (PPE) should always be worn when handling this compound. This includes, but is
not limited to:

o Safety glasses or goggles

o Chemical-resistant gloves

e Alaboratory coat

Ensure adequate ventilation in the area where the compound is handled and disposed of.
Step-by-Step Disposal Protocol

The following protocol outlines the recommended procedure for the disposal of Ro 64-5229.

o Waste Assessment: Determine the physical state of the Ro 64-5229 waste (solid or liquid
solution).

e Solid Waste Disposal:
o Carefully sweep up any solid Ro 64-5229, ensuring that no dust is generated.[7]

o Place the collected solid waste into a clearly labeled, sealed container designated for non-
hazardous chemical waste.

e Liquid Waste Disposal:

o Aqueous Solutions: Consult your institution's environmental health and safety (EHS)
guidelines. Small quantities of dilute aqueous solutions may be permissible for drain
disposal with copious amounts of water. If not permitted, collect in a labeled container for
agueous chemical waste.

o Organic Solvent Solutions: If Ro 64-5229 is dissolved in an organic solvent, it must be
disposed of as hazardous waste. Collect the solution in a designated, properly labeled
solvent waste container. The label must include the name of the solvent and the solute
(Ro 64-5229).

e Decontamination:
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o Thoroughly decontaminate all glassware and equipment that has come into contact with
Ro 64-5229 using an appropriate solvent.

o Wash the decontaminated items with soap and water.
» Final Disposal:

o Arrange for the collection and disposal of all waste containers through your institution's
EHS office or a licensed chemical waste disposal service.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of Ro 64-
5229.
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Caption: Logical workflow for the proper disposal of Ro 64-5229.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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